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Compound of Interest

Compound Name: Dnqx disodium salt

Cat. No.: B607172 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of laboratory chemicals is paramount. This guide provides essential, immediate

safety and logistical information for the proper disposal of DNQX disodium salt, a potent and

selective AMPA/kainate receptor antagonist. Adherence to these procedures is critical not only

for personnel safety but also for environmental protection.

Key Safety and Hazard Information
DNQX disodium salt presents several hazards that must be understood and managed

throughout its lifecycle in the laboratory, from acquisition to disposal. The following table

summarizes critical safety data compiled from supplier safety data sheets (SDS).
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Hazard Category Description GHS Classification
Precautionary
Statements

Acute Toxicity Harmful if swallowed.
Acute toxicity, Oral

(Category 4)[1]

P264: Wash skin

thoroughly after

handling.[1] P270: Do

not eat, drink or

smoke when using

this product.[1] P301

+ P312: IF

SWALLOWED: Call a

POISON CENTER or

doctor/physician if you

feel unwell.[1] P330:

Rinse mouth.[1]

Environmental Hazard

Very toxic to aquatic

life with long-lasting

effects.

Acute aquatic toxicity

(Category 1)[1],

Chronic aquatic

toxicity (Category 1)[1]

P273: Avoid release to

the environment.[1]

P391: Collect spillage.

[1]

Personal Protection

Use of appropriate

personal protective

equipment (PPE) is

required.

Not specified

Wear safety goggles,

chemical-resistant

gloves, and

appropriate protective

clothing.[2] In case of

insufficient ventilation,

wear suitable

respiratory equipment.

[2]

Fire Hazard

Thermal

decomposition can

lead to the release of

toxic and corrosive

gases/vapors.[2]

Combustible Solid[3]

Use dry chemical or

carbon dioxide for

extinguishing.[2]
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The following protocol outlines the necessary steps for the safe disposal of DNQX disodium
salt. This procedure is based on standard laboratory safety practices and information from

supplier SDS. Always consult your institution's Environmental Health and Safety (EHS) office

for specific guidelines and requirements.

1. Personal Protective Equipment (PPE):

Before handling DNQX disodium salt for disposal, ensure you are wearing the appropriate

PPE:

Safety goggles

Chemical-resistant gloves (inspect before use)

Laboratory coat or other protective clothing

2. Waste Segregation and Labeling:

Do not mix DNQX disodium salt waste with other chemical waste streams unless explicitly

permitted by your institution's EHS guidelines.

Designate a specific, sealed, and clearly labeled container for DNQX disodium salt waste.

The label should include:

"Hazardous Waste"

"DNQX disodium salt"

The primary hazards (e.g., "Acutely Toxic," "Environmental Hazard")

3. Handling Solid Waste:

If disposing of unused or expired solid DNQX disodium salt, ensure it is in its original,

sealed container if possible.

If the original container is compromised, carefully transfer the solid to the designated

hazardous waste container. Avoid creating dust.[2]
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4. Handling Contaminated Materials:

Any materials that have come into contact with DNQX disodium salt (e.g., pipette tips,

weighing paper, contaminated gloves, and absorbent pads from a spill) must be disposed of

as hazardous waste.

Place all contaminated materials into the designated, labeled waste container.

5. Spill Cleanup:

In the event of a spill, evacuate the immediate area and ensure adequate ventilation.[2]

For a powder spill, cover it with a plastic sheet or tarp to minimize spreading.[2]

For a liquid spill (if dissolved), cover with a non-combustible absorbent material such as sand

or earth.[2]

Carefully sweep or scoop the absorbed material into the designated hazardous waste

container.[2]

Clean the spill area thoroughly.

6. Final Disposal:

Once the waste container is full, seal it securely.

Arrange for pickup and disposal by your institution's EHS or a certified hazardous waste

disposal contractor.

Do not dispose of DNQX disodium salt down the drain or in regular trash.[2]

Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of DNQX disodium
salt.
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Caption: Workflow for the safe disposal of DNQX disodium salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b607172?utm_src=pdf-custom-synthesis
https://dcchemicals.com/msds/MSDS_DC10673.html
https://s3.us-west-1.amazonaws.com/s3.biohippo.com/small+molecules/alomone/D-130.pdf
https://www.sigmaaldrich.com/JP/ja/product/mm/505026
https://www.benchchem.com/product/b607172#dnqx-disodium-salt-proper-disposal-procedures
https://www.benchchem.com/product/b607172#dnqx-disodium-salt-proper-disposal-procedures
https://www.benchchem.com/product/b607172#dnqx-disodium-salt-proper-disposal-procedures
https://www.benchchem.com/product/b607172#dnqx-disodium-salt-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b607172?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607172?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607172?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

